2-(1-phenyl-1H-pyrazol-5-yl)acetic acid
Overview
Description
2-(1-Phenyl-1H-pyrazol-5-yl)acetic acid (2-PPA) is a widely studied and synthesized organic compound of the pyrazole family. It is used in a variety of scientific research applications, and is believed to have a variety of biochemical and physiological effects.
Scientific Research Applications
2-(1-phenyl-1H-pyrazol-5-yl)acetic acid is widely used in scientific research. It has been used in studies of enzyme-catalyzed reactions, as well as in studies of the interactions between proteins and other molecules. It has also been used in studies of the effects of antifungal agents on fungal growth. In addition, 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid has been used in studies of the metabolism of drugs, as well as in studies of the pharmacokinetics of drugs.
Mechanism of Action
The mechanism of action of 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid is not fully understood. However, it is believed that 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. In addition, it is believed that 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid may act as an agonist of certain receptors, such as the serotonin 5-HT2A receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid are not fully understood. However, it is believed that 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid may have a variety of effects on the body. For example, it has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which may lead to reduced drug metabolism. In addition, 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid has been shown to act as an agonist of certain receptors, such as the serotonin 5-HT2A receptor, which may lead to increased serotonin levels in the brain.
Advantages and Limitations for Lab Experiments
2-(1-phenyl-1H-pyrazol-5-yl)acetic acid has a number of advantages for use in lab experiments. It is relatively inexpensive to synthesize, and is stable in solution. In addition, it is non-toxic and has a low molecular weight, which makes it easy to work with. However, 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid is not very soluble in water, which can make it difficult to work with in some experiments.
Future Directions
There are a number of potential future directions for research involving 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid. For example, further research could be conducted to better understand its mechanism of action and its biochemical and physiological effects. In addition, further research could be conducted to explore the potential therapeutic applications of 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid, such as its use as an antifungal agent or as a drug metabolism inhibitor. Finally, further research could be conducted to explore the potential use of 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid as a drug delivery system, as well as its potential use in the synthesis of other compounds.
Synthesis Methods
2-(1-phenyl-1H-pyrazol-5-yl)acetic acid can be synthesized in a variety of ways. One common method is to synthesize it from the reaction of phenylhydrazine and acetic acid. This reaction occurs in the presence of an acid catalyst and yields 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid and water as the major products. The reaction is typically performed in an aqueous solution at a temperature of approximately 100°C. Another method of synthesizing 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid is to react phenylhydrazine with ethyl acetoacetate in the presence of an acid catalyst, such as sulfuric acid. This reaction yields 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid and acetic acid as the major products.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid involves the reaction of 1-phenyl-1H-pyrazole-5-carboxylic acid with bromoacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "1-phenyl-1H-pyrazole-5-carboxylic acid", "bromoacetic acid", "coupling agent (e.g. DCC or DIC)", "solvent (e.g. dichloromethane, dimethylformamide)" ], "Reaction": [ "Step 1: Dissolve 1-phenyl-1H-pyrazole-5-carboxylic acid and bromoacetic acid in a suitable solvent (e.g. dichloromethane, dimethylformamide).", "Step 2: Add a coupling agent (e.g. DCC or DIC) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter off the resulting precipitate and wash with cold solvent to remove any impurities.", "Step 4: Hydrolyze the intermediate in a basic solution (e.g. sodium hydroxide) to yield the final product, 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid.", "Step 5: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
82668-68-6 |
Product Name |
2-(1-phenyl-1H-pyrazol-5-yl)acetic acid |
Molecular Formula |
C11H10N2O2 |
Molecular Weight |
202.2 |
Purity |
95 |
Origin of Product |
United States |
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